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Compound of Interest

Compound Name: Dihydrooxoepistephamiersine

Cat. No.: B15586841

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrooxoepistephamiersine is a naturally occurring hasubanan-type alkaloid isolated from
plants of the Stephania genus, notably Stephania japonica. This technical guide provides a
comprehensive overview of its chemical properties, and known biological activities, drawing
upon the broader context of hasubanan alkaloids. Due to the limited specific research on
Dihydrooxoepistephamiersine, this document also explores the general characteristics and
potential mechanisms of action of this class of compounds, offering a foundational resource for

future investigation.

Chemical and Physical Properties

A summary of the key chemical and physical data for Dihydrooxoepistephamiersine is
presented in the table below.
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Property Value

CAS Number 51804-69-4

Molecular Formula C21H27NO~

Molecular Weight 405.44 g/mol

Compound Type Hasubanan Alkaloid

Source Roots of Stephania japonica
Physical Description Powder

Molecular Structure

The definitive molecular structure of Dihydrooxoepistephamiersine is a critical component for
understanding its bioactivity. While a publicly available 2D or 3D structure from a primary
scientific database remains elusive, its classification as a hasubanan alkaloid indicates a core
polycyclic structure. A certificate of analysis from a commercial supplier confirms that its
Nuclear Magnetic Resonance (NMR) data are consistent with the proposed hasubanan
framework.

Biological Activity and Potential Signhaling Pathways

Direct experimental studies on the biological activity and signaling pathways of
Dihydrooxoepistephamiersine are not extensively documented in publicly accessible
literature. However, research on related hasubanan alkaloids provides significant insights into
its potential pharmacological effects.

Potential Anti-Inflammatory Activity

Several hasubanan alkaloids isolated from Stephania longa have demonstrated significant anti-
inflammatory properties.[1][2] These compounds were found to inhibit the production of pro-
inflammatory cytokines such as tumor necrosis factor-alpha (TNF-a) and interleukin-6 (IL-6) in
lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages. The ICso values for some of
these related compounds ranged from 6.54 to 30.44 uM for IL-6 and 15.86 to 19.22 uM for
TNF-a.[1] This suggests that Dihydrooxoepistephamiersine may also possess anti-
inflammatory activity, potentially by modulating inflammatory signaling cascades.
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Potential Opioid Receptor Interaction

Hasubanan alkaloids from Stephania japonica have shown affinity for the human delta-opioid
receptor, with some compounds exhibiting 1Cso values ranging from 0.7 to 46 uM.[3] Opioid
receptors are G-protein coupled receptors (GPCRS) that, upon activation, initiate a signaling
cascade.[4][5] This typically involves the inhibition of adenylyl cyclase, leading to a decrease in
intracellular cyclic adenosine monophosphate (CAMP) levels, the modulation of ion channels
(activation of potassium channels and inhibition of calcium channels), and the activation of
mitogen-activated protein kinase (MAPK) pathways.[4][6][7] Given the structural similarity, it is
plausible that Dihydrooxoepistephamiersine could interact with opioid receptors, thereby
influencing pain and other neurological pathways.

A simplified representation of a potential opioid receptor signaling pathway is depicted below.
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Caption: Hypothetical signaling pathway of Dihydrooxoepistephamiersine via an opioid
receptor.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of
Dihydrooxoepistephamiersine are not readily available. However, general methods for the
extraction and isolation of alkaloids from Stephania species can be adapted.

General Protocol for Alkaloid Isolation from Stephania
species

The following outlines a general workflow for the isolation of hasubanan alkaloids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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